Cas no 15790-88-2 (Methyl 2-Pentenoate)

• Product Name: Methyl 2-Pentenoate
• CAS No: 15790-88-2
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00137611
• CID: 201153
• PubChem ID: 5364718
• Update Time: 2025-04-19

Methyl 2-Pentenoate Chemical and Physical Properties

Names and Identifiers

• Methyl trans-2-pentenoate
• 2-Pentenoic acid,methyl ester, (2E)-
• Methyl (2E)-pent-2-enoate
• Methyl (2E)-2-pentenoate
• CS-0161339
• (E)-Pent-2-enoic acid methyl ester
• methyl 2-trans-pentenoate
• 2-Pentenoic acid, methyl ester
• (E)-methyl pent-2-enoate
• MFCD00137611
• Q10348365
• 15790-88-2
• 2-Pentenoic acid, methyl ester, (E)-
• Methyl trans-pent-2-enoate
• Methyl 2-pentenoate
• 2-Pentenoic acid, methyl ester, (2E)-
• 1-(Methoxycarbonyl)but-1-ene
• methyl (E)-pent-2-enoate
• A883468
• AKOS006223900
• J-800373
• (1R,2S,3R,4R)DiOH-4-(OHmEt)-1-NCYPe HCl
• methyl 2-transpentenoate
• AS-54554
• Methyl 3-ethylacrylate
• trans-methyl pent-2-enoate
• 818-59-7
• S12000
• (E)-C2H5CH=CHC(O)OCH3
• METHYL2-PENTENOATE
• G15160
• Methyl 2-Pentenoate

• MDL： MFCD00137611
• Inchi： 1S/C6H10O2/c1-3-4-5-6(7)8-2/h4-5H,3H2,1-2H3/b5-4+
• InChI Key： MBAHGFJTIVZLFB-SNAWJCMRSA-N
• SMILES： O(C)C(/C=C/CC)=O

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 0.9113 (estimate)
• Melting Point: 37.22°C (estimate)
• Boiling Point: 81-82 °C (45 mmHg)
• Flash Point: 26.9±6.2 °C
• Refractive Index: 1.43-1.432
• PSA: 26.30000
• LogP: 1.12560
• Solubility: Not available
• Vapor Pressure: 12.7±0.2 mmHg at 25°C

Methyl 2-Pentenoate Security Information

• Signal Word：warning
• Hazard Statement： Flammable/Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-10
• Safety Instruction： S25-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S25;S36/37/39;S45
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)